2-Hydroxy-5-nitroindane

• IUPAC Name: 5-nitro-2,3-dihydro-1H-inden-2-ol
• InChI: InChI=1S/C9H9NO3/c11-9-4-6-1-2-8(10(12)13)3-7(6)5-9/h1-3,9,11H,4-5H2
• InChI Key: VAPGHIYRAUSHOH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=C1C=CC(=C2)[N+](=O)[O-])O
• Molecular Formula: C9H9NO3
• DSSTOX Substance ID: DTXSID10395035
• Molecular Weight: 179.17 g/mol
• CAS No.: 16513-67-0

Description

Tiviciclovir is an antiviral guanosine analog known for its efficacy in inhibiting the hepatitis B virus. It is a potent antiviral agent that has shown promise in treating various viral infections, including those caused by herpes simplex virus types 1 and 2, and varicella-zoster virus .

Scientific Research Applications

Tiviciclovir has been extensively studied for its antiviral properties. Its applications include:

Chemistry: Used as a model compound for studying nucleoside analogs.

Biology: Investigated for its effects on viral replication and cellular mechanisms.

Medicine: Used in the treatment of hepatitis B and other viral infections.

Industry: Employed in the development of antiviral drugs and therapeutic agents

Safety and Hazards

2-Hydroxy-5-nitroindane may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid contact with eyes and skin, and to avoid breathing dust/fume/gas/mist/vapors/spray.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of Tiviciclovir typically involves large-scale chemical synthesis using automated reactors and stringent quality control measures to ensure the purity and efficacy of the final product. The production process is designed to be efficient and scalable to meet the demands of pharmaceutical applications .

Chemical Reactions Analysis

Types of Reactions

Tiviciclovir undergoes various chemical reactions, including:

Oxidation: Tiviciclovir can be oxidized to form different metabolites.

Reduction: Reduction reactions can modify the functional groups in Tiviciclovir.

Substitution: Nucleophilic substitution reactions are common in the synthesis and modification of Tiviciclovir.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like sodium azide and thiols are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include various metabolites and derivatives of Tiviciclovir, which may have different antiviral properties and pharmacokinetic profiles .

Mechanism of Action

Tiviciclovir exerts its antiviral effects by inhibiting viral DNA polymerase, thereby preventing the replication of viral DNA. It is a prodrug that is converted to its active form by cellular enzymes. The active form of Tiviciclovir incorporates into the viral DNA, leading to chain termination and inhibition of viral replication .

Comparison with Similar Compounds

Similar Compounds

Acyclovir: Another guanosine analog used to treat herpes simplex and varicella-zoster infections.

Valaciclovir: The L-valine ester of acyclovir, used for similar indications.

Famciclovir: A prodrug of penciclovir, used to treat herpesvirus infections

Uniqueness

Tiviciclovir is unique in its specific inhibition of the hepatitis B virus and its potential for treating a broader range of viral infections compared to other guanosine analogs. Its efficacy and pharmacokinetic properties make it a valuable compound in antiviral therapy .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

5-nitro-2-indanone (5.3 g, 30 mmol) was dissolved in EtOH: i-PrOH (1:1, 150 mL). NaBH4 (1.7 g, 45 mmol) was added portion by portion at room temperature. The reaction mixture was stirred at r.t for additional 30 min and water was added at 0° C. (ice-water bath). The reaction mixture was extracted with EtOAc (100 mL×3) and the combined organic layers were washed with water and brine and dried over Na2SO4. Purification of the concentrated crude product by column chromatography (EtOAc:Hexane=4:6) afforded the title product as a pale yellow oil (4.47 g, 83%).